5-Phenylisoxazole-3-carboxylic acid
Overview
Description
5-Phenylisoxazole-3-carboxylic acid is a chemical compound with the molecular formula C10H7NO3 . It is a derivative of isoxazole, a five-membered heterocyclic compound containing an oxygen atom and a nitrogen atom .
Synthesis Analysis
A number of 5-phenylisoxazole-3-carboxylic acid derivatives were synthesized and analyzed for their ability to inhibit xanthine oxidase . The presence of a cyano group at the 3-position of the phenyl moiety turned out to be the preferred substitution pattern .Molecular Structure Analysis
The molecular structure of 5-Phenylisoxazole-3-carboxylic acid consists of a phenyl ring attached to an isoxazole ring, which is further connected to a carboxylic acid group . The InChI string of the compound is InChI=1S/C10H7NO3/c12-10(13)8-6-9(14-11-8)7-4-2-1-3-5-7/h1-6H,(H,12,13) .Chemical Reactions Analysis
The chemical reactions involving 5-Phenylisoxazole-3-carboxylic acid are primarily related to its ability to inhibit xanthine oxidase . The presence of a cyano group at the 3-position of the phenyl moiety was found to be the preferred substitution pattern .Physical And Chemical Properties Analysis
The physical and chemical properties of 5-Phenylisoxazole-3-carboxylic acid include a molecular weight of 189.17 g/mol, an XLogP3 of 2.4, one hydrogen bond donor count, and four hydrogen bond acceptor counts . The compound is a solid at 20 degrees Celsius .Scientific Research Applications
Xanthine Oxidase Inhibition : Derivatives of 5-phenylisoxazole-3-carboxylic acid have been synthesized and analyzed for their ability to inhibit xanthine oxidase. Compounds showed inhibitory potency in the micromolar/submicromolar range, indicating potential use in the treatment of diseases where xanthine oxidase is a factor, like gout (Wang et al., 2010).
Synthetic Applications in Heterocyclic Chemistry : 5-Phenylisoxazole-3-carboxylic acid has been utilized in the synthesis of functional arylisoxazoles and aryl-2-isoxazolines. These compounds are important in the synthesis of natural products, drugs, herbicides, and agrochemicals (Vitale & Scilimati, 2013).
Tautomerism Studies : Research on the tautomerism of 5-phenylisoxazole-3-carboxylic acid and related compounds has been conducted to understand their behavior in different solvents and phases, which is essential for their application in various chemical reactions (Boulton & Katritzky, 1961).
Reactivity in Organic Synthesis : Studies have been done on the reductive and oxidative cleavage of 5-phenyl-Δ2-isoxazoline-3-carboxylic acid, providing insights into its reactivity and potential applications in organic synthesis (King, Magnus, & Rzepa, 1972).
Electrophilic Substitution Studies : The behavior of phenylisoxazoles, including derivatives of 5-phenylisoxazole-3-carboxylic acid, during electrophilic substitution reactions has been investigated. These studies are vital for understanding the chemical properties and potential applications of these compounds (Katritzky et al., 1975).
Synthesis of Pharmacologically Active Compounds : Synthesis of azolyl-triazole-thiones and azolyl-thiadiazol-amines using derivatives of 5-arylisoxazole-3-carboxylic acids has been explored. These compounds show potential for high biological activity, indicating their use in pharmaceutical research (Petkevich et al., 2021).
Applications in Medicinal Chemistry : The compound has been used in the synthesis and functionalization of tetrazoles, a class of synthetic heterocycles with applications in medicinal chemistry, particularly as bioisosteres of carboxylic acids in drug design (Roh, Vávrová, & Hrabálek, 2012).
Safety And Hazards
The safety and hazards associated with 5-Phenylisoxazole-3-carboxylic acid include causing skin irritation, serious eye irritation, and respiratory irritation . Precautionary measures include washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and getting medical advice/attention if skin or eye irritation occurs .
Future Directions
In the field of drug discovery, isoxazole, a five-membered heterocyclic moiety commonly found in many commercially available drugs, is of enormous significance . It is always imperative to unleash new eco-friendly synthetic strategies . The development of alternate metal-free synthetic routes is a future direction in this field .
properties
IUPAC Name |
5-phenyl-1,2-oxazole-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7NO3/c12-10(13)8-6-9(14-11-8)7-4-2-1-3-5-7/h1-6H,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJYOBHXWBRKOQO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC(=NO2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30162701 | |
Record name | 5-Phenyl-3-isoxazolecarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30162701 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Phenylisoxazole-3-carboxylic acid | |
CAS RN |
14441-90-8 | |
Record name | 5-Phenyl-3-isoxazolecarboxylic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014441908 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 5-Phenyl-3-isoxazolecarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30162701 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-Phenylisoxazole-3-carboxylic Acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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